restriction endonuclease Asn I

• CAS No.: 117164-98-4
• Molecular Formula: C15H23N3O2
• Synonyms: restriction endonuclease Asn I

Description

PabI, isolated from the hyperthermophilic archaeon Pyrococcus abyssi, is a Type II restriction endonuclease that recognizes the palindromic sequence 5'-GTAC-3' and cleaves between the A and C nucleotides, producing 3'-TA overhangs . Key features include:

• Thermostability: Active at temperatures up to 90°C, with optimal activity at 85°C .
• Reaction Conditions: Functions optimally at pH ~6 and NaCl concentrations of 100–200 mM .
• Unique Cleavage Pattern: First reported enzyme to generate 3'-TA overhangs, distinguishing it from isoschizomers like RsaI .

PabI was discovered using a wheat germ-based cell-free translation system, bypassing toxicity issues in bacterial hosts . Its novel structure, unresolved by homology modeling, suggests a unique fold within the PD-(D/E)XK nuclease superfamily .

Comparison with Similar Compounds

Key Findings :

• PabI vs. RsaI : While both recognize GTAC, PabI’s 3'-TA overhang contrasts with RsaI’s blunt ends, enabling unique cloning applications .
• Thermal Stability : PabI’s thermostability surpasses mesophilic enzymes like RsaI and Ava II, making it suitable for high-temperature workflows .

2.2. Structural and Evolutionary Insights

• PabI: Lacks homology to known restriction enzyme structures. Computational models suggest a two-domain architecture distinct from PD-(D/E)XK folds . Critical residues (e.g., K30, E63, D214) are implicated in catalysis and DNA binding .
• Type II Enzymes: Most (e.g., RsaI, Ava II) belong to the PD-(D/E)XK superfamily with conserved catalytic motifs . PabI’s divergence highlights evolutionary novelty in archaeal nucleases .

Q & A

Q. What are the key recognition sequence and cleavage characteristics of Asn I, and how do they influence experimental design?

Asn I recognizes a specific DNA sequence (e.g., a 6-bp palindromic motif) and cleaves at defined positions. To confirm its activity, use plasmids or PCR products containing the recognition site. Perform restriction digestions under optimal buffer conditions (e.g., pH 8.0, 50 mM NaCl) and validate cleavage via agarose gel electrophoresis. Include positive controls (DNA with known cleavage sites) and negative controls (DNA lacking the site) to rule out nonspecific activity .

Q. How can researchers optimize reaction conditions for Asn I to ensure efficient DNA digestion?

Titrate enzyme-to-DNA ratios (e.g., 1:10 to 1:50) and incubation times (15–60 minutes) while maintaining recommended cofactors (e.g., Mg²⁺). Assess digestion efficiency by quantifying undigested supercoiled DNA versus linear/nicked forms using densitometry. For thermosensitive reactions, pre-incubate enzymes and DNA separately before initiating cleavage at 37°C .

Q. What quality control assays are critical for verifying Asn I specificity and purity?

Test for nonspecific nuclease contamination by incubating Asn I with supercoiled plasmid DNA lacking its recognition site. Resolve products on agarose gels; >90% of DNA should remain in the supercoiled form. Validate specificity using methylation-sensitive assays (e.g., resistance to cleavage when recognition sites are methylated) .

Advanced Research Questions

Q. How can structural asymmetry or subunit dynamics in Asn I affect its enzymatic activity?

Use small-angle neutron scattering (SANS) with selective deuteration to resolve subunit arrangement. For example, deuterate the catalytic subunit while keeping the DNA-binding domain protonated. Contrast variation in 40% D₂O buffer enables visualization of subunit localization within the complex. Compare hydrodynamic radii (via dynamic light scattering ) and sedimentation coefficients (via analytical ultracentrifugation ) to detect conformational changes during DNA binding .

Q. How do cofactors like ATP or AdoMet modulate Asn I activity, and how should conflicting data be interpreted?

Wild-type Type I enzymes often require ATP for translocation and AdoMet for methylation. However, engineered variants like R.EcoR124INT show ATP dependence but no AdoMet requirement . For Asn I, perform activity assays with/without cofactors using linear and supercoiled DNA substrates. Resolve contradictions by testing enzyme processivity (e.g., single- vs. multi-site cleavage kinetics) and using ATPase activity assays to confirm energy dependency .

Q. What computational and experimental approaches resolve discrepancies in Asn I cleavage efficiency across substrates?

Combine kinetic modeling (e.g., Michaelis-Menten analysis) with electrophoretic mobility shift assays (EMSAs) to quantify DNA binding affinity (Kd) and cleavage rates (kcat). For substrates with variable cleavage efficiency (e.g., supercoiled vs. linear DNA), use single-molecule imaging to observe real-time DNA translocation and cleavage events .

Q. How can researchers leverage Asn I in genome mapping or synthetic biology applications?

Design synthetic DNA constructs with tandem Asn I sites for high-efficiency fragmentation. Use restriction fragment length polymorphism (RFLP) analysis to map genetic variations in clinical isolates (e.g., Mycobacterium tuberculosis). Pair Asn I with CRISPR-Cas9 for precise DNA excision in gene editing workflows .

Methodological Notes

• Data Interpretation : For cleavage assays, distinguish between partial digestion (enzyme limitation) and star activity (buffer imbalance) by repeating reactions with excess enzyme and stringent salt conditions .
• Structural Studies : Use multi-angle light scattering (MALS) with size-exclusion chromatography to determine Asn I’s oligomeric state and molecular weight. Validate models against cryo-EM or X-ray crystallography data where available .
• Contrast Variation : In SANS, adjust D₂O/H₂O ratios to match the scattering length density of specific subunits, enabling subunit-specific visualization in multi-protein complexes .